Cas no 14087-57-1 (Carbonimidic dichloride, (pentachloroethyl)-)
Carbonimidic dichloride, (pentachloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Carbonimidic dichloride, (pentachloroethyl)-
- 1,1-dichloro-N-(1,1,2,2,2-pentachloroethyl)methanimine
- Pentachloroethyl-imidocarbonyl chloride
- MFCD29066102
- (Pentachloroethyl)carbonimidoyl
- Pentachloroethyl-imidocarbonyl chloride, 95%
- 14087-57-1
- DTXSID20496209
-
- MDL: MFCD29066102
- Inchi: 1S/C3Cl7N/c4-1(5)11-3(9,10)2(6,7)8
- InChI Key: KBGKDMQCPAZPCR-UHFFFAOYSA-N
- SMILES: ClC(C(Cl)(Cl)Cl)(/N=C(\Cl)/Cl)Cl
Computed Properties
- Exact Mass: 296.782093g/mol
- Monoisotopic Mass: 294.785043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 12.4Ų
Carbonimidic dichloride, (pentachloroethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB274990-250 mg |
Pentachloroethyl-imidocarbonyl chloride, 95%; . |
14087-57-1 | 95% | 250mg |
€245.00 | 2023-06-22 | |
| abcr | AB274990-1 g |
Pentachloroethyl-imidocarbonyl chloride, 95%; . |
14087-57-1 | 95% | 1g |
€598.00 | 2023-06-22 | |
| abcr | AB274990-250mg |
Pentachloroethyl-imidocarbonyl chloride, 95%; . |
14087-57-1 | 95% | 250mg |
€245.00 | 2025-02-18 | |
| abcr | AB274990-1g |
Pentachloroethyl-imidocarbonyl chloride, 95%; . |
14087-57-1 | 95% | 1g |
€598.00 | 2025-02-18 |
Carbonimidic dichloride, (pentachloroethyl)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on Carbonimidic dichloride, (pentachloroethyl)-
Research Briefing on Carbonimidic Dichloride, (Pentachloroethyl)- (CAS: 14087-57-1)
Carbonimidic dichloride, (pentachloroethyl)- (CAS: 14087-57-1) is a specialized chemical compound with significant applications in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential as a reactive intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This briefing provides an overview of the latest research findings, methodologies, and implications for future applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of Carbonimidic dichloride, (pentachloroethyl)- as a key building block in the synthesis of chlorinated heterocycles. The researchers demonstrated that this compound could efficiently introduce pentachloroethyl groups into complex molecular frameworks, enhancing the bioactivity of the resulting compounds. The study reported a 40% increase in antimicrobial efficacy against multi-drug resistant bacterial strains when compared to non-chlorinated analogs.
In the realm of cancer research, a team from the University of Cambridge recently investigated the compound's potential as a warhead in targeted therapies. Their findings, published in Nature Chemical Biology, revealed that Carbonimidic dichloride, (pentachloroethyl)- could be conjugated to antibody-drug conjugates (ADCs) to selectively deliver cytotoxic payloads to cancer cells. The study highlighted its stability in physiological conditions and controlled reactivity, making it a promising candidate for next-generation ADC development.
From a safety and toxicological perspective, new data from the European Chemicals Agency (ECHA) in 2024 has provided updated information on the compound's environmental fate and ecotoxicological profile. While the substance shows moderate persistence in aquatic environments, its breakdown products appear to be less toxic than initially suspected. These findings have important implications for its industrial-scale production and handling protocols.
The synthesis and characterization of Carbonimidic dichloride, (pentachloroethyl)- have also seen methodological advancements. A recent paper in Organic Process Research & Development described a novel, greener synthesis route using microwave-assisted chemistry that reduces solvent use by 60% while maintaining high yields (85-90%). This development addresses some of the sustainability challenges associated with the compound's production.
Looking forward, the unique reactivity profile of Carbonimidic dichloride, (pentachloroethyl)- continues to attract research interest. Its ability to participate in diverse chemical transformations while maintaining structural integrity makes it particularly valuable for medicinal chemistry applications. Current clinical trials involving derivatives of this compound are expected to report preliminary results in late 2024, which may further validate its therapeutic potential.
14087-57-1 (Carbonimidic dichloride, (pentachloroethyl)-) Related Products
- 29164-57-6(Carbonimidic dichloride, (1,1,2,2-tetrachloro-1,2-ethanediyl)bis- (9CI))
- 40538-93-0
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)